molecular formula C21H18N8 B1170982 1,4-Benzenedicarboxylic acid polymer with 1,4-butanediol, 1,4-cyclohexanedicarboxylic acid and α-hyd CAS No. 176836-90-1

1,4-Benzenedicarboxylic acid polymer with 1,4-butanediol, 1,4-cyclohexanedicarboxylic acid and α-hyd

Cat. No. B1170982
CAS RN: 176836-90-1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,4-Benzenedicarboxylic acid polymer with 1,4-butanediol, 1,4-cyclohexanedicarboxylic acid and α-hyd, also known as 1,4-Benzenedicarboxylic acid polymer with 1,4-butanediol, 1,4-cyclohexanedicarboxylic acid and α-hyd, is a useful research compound. Its molecular formula is C21H18N8. The purity is usually 95%.
BenchChem offers high-quality 1,4-Benzenedicarboxylic acid polymer with 1,4-butanediol, 1,4-cyclohexanedicarboxylic acid and α-hyd suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,4-Benzenedicarboxylic acid polymer with 1,4-butanediol, 1,4-cyclohexanedicarboxylic acid and α-hyd including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

176836-90-1

Product Name

1,4-Benzenedicarboxylic acid polymer with 1,4-butanediol, 1,4-cyclohexanedicarboxylic acid and α-hyd

Molecular Formula

C21H18N8

Molecular Weight

0

synonyms

1,4-Benzenedicarboxylic acid polymer with 1,4-butanediol, 1,4-cyclohexanedicarboxylic acid and α-hydro-ω-hydroxypoly(oxy-1,4-butanediyl), block

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.